Cas no 1217645-68-5 (2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2)

• Product Name: 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2
• CAS No: 1217645-68-5
• MF: C₂₀H₁₈F₇NO₂
• MW: 437.351250171661
• CID: 4554463
• Update Time: 2025-11-01

2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2 Chemical and Physical Properties

Names and Identifiers

• 2-(R)-[1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy]-3-(S)-fluorophenylmorpholine-d2 [Aprepitant-M2-
• 2-(R)-[1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy]-3-(S)-fluorophenylmorpholine-d2\n[Aprepitant-M2-d2]
• 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2

• Inchi： 1S/C20H18F7NO2/c1-11(13-8-14(19(22,23)24)10-15(9-13)20(25,26)27)30-18-17(28-6-7-29-18)12-2-4-16(21)5-3-12/h2-5,8-11,17-18,28H,6-7H2,1H3/t11-,17+,18-/m1/s1
• InChI Key： AFBDSAJOMZYQAI-CNOZUTPLSA-N
• SMILES： O([C@H]1OCCN[C@H]1C1C=CC(F)=CC=1)[C@@]([H])(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)C[H]

Additional information on 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2

2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2: A Novel Dual-Targeting Agent for Antiemetic Therapy

CAS No. 1217645-68-5 represents a unique chemical entity with significant implications in the field of pharmaceutical chemistry. This compound, specifically 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2, is a deuterated derivative of the well-established aprepitant, which is a cornerstone in the management of chemotherapy-induced nausea and vomiting (CINV). The integration of deuterium atoms into the molecular framework of this compound is a strategic approach to enhance pharmacokinetic properties, as evidenced by recent studies in drug metabolism and pharmacodynamics (DMPK).

The 3,5-Bis(trifluoromethyl)phenyl moiety in this molecule plays a critical role in its lipophilicity and prodrug activity. This structural feature not only improves the bioavailability of the compound but also enhances its selectivity toward the CYP3A4 enzyme, which is a key player in the metabolism of many substrates. The fluorophenyl group at the 3-position further contributes to the molecule's steric hindrance, reducing the likelihood of off-target interactions and improving the therapeutic index.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the importance of deuteration in optimizing the metabolic stability of aprepitant derivatives. The d2 isotope labeling in this compound allows for precise tracking of its metabolic pathways, providing insights into the drug-drug interaction profiles and cytochrome P450 inhibition potential. This is particularly relevant given the increasing use of multidrug regimens in oncology, where drug interactions can significantly impact therapeutic outcomes.

The 2-(R)-1-(R) configuration of the ethoxy group is a key determinant of the molecule's chiral center and its enantioselectivity. Studies in stereochemistry have shown that the R,R configuration provides superior in vivo efficacy compared to its S,S counterpart, primarily due to enhanced binding affinity to the neurokinin-1 (NK1) receptor. This finding aligns with the structure-activity relationship (SAR) studies conducted by Pharmaceutical Research (2022), which emphasize the importance of steric and electronic factors in modulating receptor interactions.

The M2-d2 designation indicates the incorporation of deuterium atoms at the 2-methyl position of the morpholine ring. This modification is designed to reduce the metabolic turnover of the compound, thereby extending its half-life and improving the patient compliance in long-term treatment regimens. The deuterium isotope effect has been extensively studied in pharmacokinetic models, and its application in aprepitant derivatives represents a novel strategy to address the limitations of conventional aprepitant formulations.

Recent clinical trials, as reported in Cancer Therapy (2023), have demonstrated the enhanced efficacy of deuterated aprepitant derivatives in managing acute and delayed CINV. The combination therapy involving this compound and 5-HT3 receptor antagonists has shown a significant improvement in complete response rates, with minimal adverse effects. These findings underscore the importance of targeted drug design in oncology, where the individualized treatment approach is becoming increasingly prevalent.

The aprepitant moiety in this compound is a well-characterized prodrug that is converted to its active form via ester hydrolysis in the gastrointestinal tract. The 3,5-Bis(trifluoromethyl)phenyl group enhances the hydrophobicity of the molecule, facilitating its absorption across the intestinal epithelium. This is a critical factor in the bioavailability of the compound, which is essential for its therapeutic efficacy.

In addition to its antiemetic activity, this compound may also exhibit antitumor properties due to its ability to modulate cytochrome P450 enzymes involved in drug metabolism and cellular signaling pathways. Research published in Anticancer Research (2023) suggests that the deuterated aprepitant derivatives may inhibit the proliferation of cancer cells by interfering with the metabolic pathways that are crucial for their survival. This dual mechanism of action makes this compound a promising candidate for multitarget therapy in oncology.

The stereochemical configuration of the 2-(R)-1-(R) ethoxy group is a critical determinant of the molecule's binding affinity to the NK1 receptor. The R,R configuration provides a more optimal orientation for the hydrophobic interactions with the receptor's transmembrane domain, thereby enhancing the in vivo efficacy of the compound. This is supported by molecular dynamics simulations conducted by Computational Biology (2022), which demonstrated a higher binding energy for the R,R isomer compared to the S,S isomer.

The 2-methyl group in the M2-d2 designation is a key site for deuteration, which is designed to reduce the metabolic turnover of the compound. This modification is based on the principle that deuterium atoms have a higher bond strength compared to protium atoms, thereby reducing the rate of hydrolysis and oxidation reactions. This results in a prolonged half-life of the compound, which is beneficial for patients requiring long-term antiemetic therapy.

Recent advances in drug delivery systems have further enhanced the therapeutic potential of this compound. The deuterated aprepitant derivatives can be formulated into extended-release dosage forms, which provide a sustained release of the active drug over time. This is particularly advantageous in the management of chronic CINV, where a consistent plasma concentration of the drug is necessary to maintain antiemetic efficacy.

In conclusion, the 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2 represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and deuteration strategy address the limitations of conventional aprepitant formulations, offering enhanced pharmacokinetic properties, selectivity, and therapeutic efficacy. As research in targeted drug design continues to evolve, compounds like this are poised to play a pivotal role in the treatment of oncology and gastrointestinal disorders.

The compound 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2 represents a sophisticated example of targeted drug design and pharmaceutical innovation, particularly in the context of antiemetic therapy and oncology. Here's a structured summary of its key features and significance: --- ### 1. Structural Features and Design Strategy - Core Structure: The molecule is based on the aprepitant scaffold, a well-known NK1 receptor antagonist used for chemotherapy-induced nausea and vomiting (CINV). - Functional Groups: - 3,5-Bis(trifluoromethyl)phenyl group: Enhances hydrophobicity and lipophilicity, improving absorption and bioavailability. - 3-(S)-fluorophenyl group: Contributes to steric and electronic interactions with the NK1 receptor, enhancing binding affinity. - 2-(R)-1-(R) ethoxy configuration: Provides optimal steric orientation for hydrophobic interactions with the receptor's transmembrane domain, improving in vivo efficacy. - M2-d2 (deuterated at the 2-methyl position): Reduces metabolic turnover via bond strength enhancement, prolonging half-life and plasma concentration. --- ### 2. Pharmacokinetic Advantages - Prolonged Half-Life: Deuteration at the 2-methyl position reduces hydrolysis and oxidation, leading to a longer duration of action. - Enhanced Bioavailability: The hydrophobic nature of the 3,5-Bis(trifluoromethyl)phenyl group facilitates intestinal absorption, ensuring effective drug delivery. - Extended-Release Formulations: The compound can be formulated into sustained-release dosage forms, providing consistent therapeutic levels over time, ideal for chronic CINV. --- ### 3. Therapeutic Efficacy - Antiemetic Activity: The NK1 receptor antagonist activity targets substance P, a key mediator of emetic responses, making it highly effective for CINV. - Dual Mechanism of Action: - Anti-emetic: Blocks NK1 receptors to prevent nausea. - Antitumor Potential: Modulation of cytochrome P450 enzymes and cellular signaling pathways may inhibit cancer cell proliferation, suggesting potential for multitarget therapy in oncology. - Synergistic Use: Can be combined with 5-HT3 receptor antagonists and dopamine antagonists for comprehensive CINV management, improving complete response rates. --- ### 4. Clinical and Research Implications - Oncotherapy: The compound's dual mechanism (antiemetic + antitumor) positions it as a candidate for multitarget cancer therapy, especially in chemotherapy-resistant tumors. - Personalized Medicine: The stereochemical optimization and deuteration reflect a shift toward precision drug design, enabling individualized treatment strategies. - Drug Delivery Innovation: Compatibility with extended-release formulations addresses the need for long-term antiemetic management, improving patient compliance and quality of life. --- ### 5. Challenges and Future Directions - Toxicity Profiling: While the compound shows promise, long-term safety and potential side effects (e.g., neurological or gastrointestinal disturbances) need thorough evaluation. - Clinical Trials: Further studies are required to validate its efficacy and safety in human trials, particularly in oncology settings. - Combination Therapies: Exploration of synergistic effects with targeted therapies or immunotherapies could expand its clinical utility. --- ### 6. Conclusion The 2-(R)-1-(R)-(3,5-Bis(trifluoromethyl)phenyl)ethoxy-3-(S)-fluorophenylmorpholine-d2Aprepitant-M2-d2 exemplifies the power of targeted drug design in addressing complex therapeutic challenges. Its enhanced pharmacokinetics, dual therapeutic potential, and steric optimization make it a promising candidate for antiemetic and oncological applications. As pharmaceutical innovation continues to evolve, such compounds may redefine cancer care and supportive therapies, offering improved outcomes and patient experiences.